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Compound of Interest

Compound Name: Cobalt diperchlorate

Cat. No.: B082523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cobalt(II) diperchlorate, covering its

chemical formula, structure, physicochemical properties, and detailed experimental protocols

for its synthesis. It also explores its applications, with a particular focus on its role as a catalyst

in organic synthesis relevant to drug development.

Chemical Formula and Structure
Cobalt(II) diperchlorate, commonly referred to as cobalt perchlorate, is an inorganic compound

that exists in two primary forms: anhydrous and hexahydrate. Both forms are hygroscopic

solids.[1]

Anhydrous Cobalt(II) Perchlorate: Has the chemical formula Co(ClO₄)₂. It presents as a pink

solid.[1] The crystal structure is trigonal, belonging to the R3̅ space group. In this structure,

the cobalt(II) ion is in an octahedral coordination environment, bonded to six oxygen atoms

from six different tridentate perchlorate (ClO₄⁻) ligands.[1][2]

Cobalt(II) Perchlorate Hexahydrate: Has the chemical formula Co(ClO₄)₂·6H₂O. It appears as

dark-red crystals.[1] The structure is orthorhombic and consists of isolated

hexaaquacobalt(II) cations, [Co(H₂O)₆]²⁺, where the cobalt ion is octahedrally coordinated to

six water molecules. The perchlorate ions are not directly coordinated to the metal center but

exist as counter-anions within the crystal lattice.[1]
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Physicochemical and Structural Data
Quantitative data for both the anhydrous and hexahydrate forms of cobalt(II) perchlorate are

summarized in the tables below for easy comparison.

Table 1: Physical and Chemical Properties
Property

Anhydrous Cobalt(II)
Perchlorate

Cobalt(II) Perchlorate
Hexahydrate

Chemical Formula Co(ClO₄)₂ Co(ClO₄)₂·6H₂O

Molar Mass 257.83 g/mol [1] 365.93 g/mol

Appearance Pink solid[1] Dark-red crystals[1]

Density 3.33 g/cm³[1] Data not consistently available

Melting Point Decomposes
Decomposes at 170 °C (338

°F; 443 K)[1]

Solubility in Water 113 g/100 mL (at 25 °C)[1] Highly soluble

Solubility in other solvents
Insoluble in ethanol and

acetone[1]
Soluble in ethanol and acetone

Table 2: Crystallographic Data
Parameter Anhydrous Co(ClO₄)₂

Hexahydrate --INVALID-
LINK--₂

Crystal System Trigonal[2] Orthorhombic[1]

Space Group R3̅[2] Not specified in results

Lattice Constants a = 4.81 Å, c = 21.44 Å[2]
a = 7.76 Å, b = 13.44 Å, c =

5.20 Å[1]

Coordination Geometry Octahedral CoO₆[2] Octahedral [Co(H₂O)₆]²⁺[1]

Key Bond Length Co-O = 2.07 Å[2] Not specified in results

Table 3: Spectroscopic Data
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Spectroscopy Form
Characteristic Peaks /
Absorption Maxima
(λ_max)

UV-Visible
Hexahydrate (aqueous

solution)

λ_max ≈ 540 nm

(corresponding to the pink

[Co(H₂O)₆]²⁺ ion)[3]

Infrared (IR) Perchlorate Anion (general)

Strong, broad peak ~1064-

1096 cm⁻¹ (asymmetric

stretch, ν₃)Strong peak ~621-

626 cm⁻¹ (asymmetric bend,

ν₄)Weak peak ~928-936 cm⁻¹

(symmetric stretch, ν₁)[4][5]

Raman Perchlorate Anion (general)

Strong peak ~936 cm⁻¹

(symmetric stretch, ν₁)Medium

peaks at ~461 cm⁻¹ (ν₂) and

~626 cm⁻¹ (ν₄)[4][5]

Experimental Protocols: Synthesis
Detailed methodologies for the synthesis of both hexahydrate and anhydrous cobalt(II)

perchlorate are provided below. Safety Note: Perchlorate salts are strong oxidizing agents and

can form explosive mixtures with organic compounds or other reducing agents. Handle with

extreme care using appropriate personal protective equipment (PPE) in a fume hood.

Synthesis of Cobalt(II) Perchlorate Hexahydrate
This procedure involves the reaction of cobalt(II) carbonate with aqueous perchloric acid.

Materials:

Cobalt(II) carbonate (CoCO₃)

70% Perchloric acid (HClO₄)

Deionized water
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Beaker, magnetic stirrer, heating mantle, filtration apparatus

Protocol:

In a 250 mL beaker, create a slurry of cobalt(II) carbonate in a minimal amount of deionized

water.

Place the beaker on a magnetic stirrer in a fume hood.

Slowly, and with constant stirring, add a stoichiometric amount of 70% perchloric acid

dropwise to the slurry. The reaction is exothermic and will produce CO₂ gas, causing

effervescence.

Reaction:CoCO₃ + 2 HClO₄ → Co(ClO₄)₂ + H₂O + CO₂[1]

Continue adding acid until all the cobalt carbonate has reacted and the effervescence

ceases. The solution should turn a clear, deep red color.

Gently heat the solution to approximately 60-70°C to ensure the reaction is complete and to

dissolve any remaining solids.

Filter the warm solution to remove any unreacted starting material or impurities.

Transfer the clear filtrate to an evaporating dish and gently heat to reduce the volume of the

solvent. Do not boil to dryness.

Allow the concentrated solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Collect the resulting dark-red crystals of Co(ClO₄)₂·6H₂O by vacuum filtration and wash with

a small amount of ice-cold deionized water.

Dry the crystals in a desiccator over a suitable drying agent.
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Experimental Workflow: Synthesis of Co(ClO₄)₂·6H₂O

Reaction

Purification & Isolation

1. Slurry CoCO₃

in deionized water

2. Add HClO₄ (70%)
dropwise with stirring

Exothermic, CO₂ evolution

3. Gentle heating (60-70°C)
to ensure completion

4. Filter warm solution

Transfer to filtration

5. Concentrate filtrate
by gentle heating

6. Cool to induce
crystallization

7. Isolate crystals via
vacuum filtration

8. Dry crystals
in desiccator

Product:
Co(ClO₄)₂·6H₂O

Start
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Proposed Catalytic Cycle: Co(ClO₄)₂ in Biginelli Reaction

Co²⁺ Catalyst

Activated Aldehyde
[R-CH=O--Co]²⁺

1. Activation

Aldehyde
(R-CHO)

N-Acyliminium Ion
Intermediate

Urea

2. Condensation

Open-Chain Adduct

β-Ketoester
(Enol form)

3. C-C Bond Formation

DHPM Product

4. Cyclization &
Dehydration

Catalyst
Regeneration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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